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Compound of Interest

Compound Name:
Methyl 1-aminocyclohexane-1-

carboxylate

Cat. No.: B1308332 Get Quote

Essential Safety and Handling Guide for Methyl
1-aminocyclohexane-1-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Methyl 1-
aminocyclohexane-1-carboxylate (CAS No: 4507-57-7). Adherence to these procedures is

paramount for ensuring personal safety and maintaining a secure laboratory environment.

Immediate Safety Concerns
Methyl 1-aminocyclohexane-1-carboxylate and its salts are considered hazardous. The

hydrochloride salt is known to be harmful if swallowed, cause skin and serious eye irritation,

and may cause respiratory irritation.[1] Due to its chemical structure as a cyclic amine and an

ester, it should be handled with care, assuming the base compound shares these hazardous

properties.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Methyl 1-
aminocyclohexane-1-carboxylate. This guidance is based on standard laboratory practices

for similar chemical compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1308332?utm_src=pdf-interest
https://www.benchchem.com/product/b1308332?utm_src=pdf-body
https://www.benchchem.com/product/b1308332?utm_src=pdf-body
https://www.benchchem.com/product/b1308332?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-1-aminocyclohexanecarboxylate-hydrochloride
https://www.benchchem.com/product/b1308332?utm_src=pdf-body
https://www.benchchem.com/product/b1308332?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1308332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards are required for

protection against liquid

splashes and chemical vapors.

[2]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[3][4] It is

crucial to inspect gloves prior

to use and to employ proper

glove removal technique to

avoid skin contact.[5]

Body Protection Laboratory Coat

A long-sleeved lab coat, fully

buttoned, is required. For

operations with a higher risk of

splashing, a chemical-resistant

apron should be worn over the

lab coat.[3]

Respiratory Protection Fume Hood

All handling of Methyl 1-

aminocyclohexane-1-

carboxylate should be

conducted within a certified

chemical fume hood to prevent

inhalation of vapors.[3] If a

fume hood is not available, a

NIOSH-approved respirator

with appropriate cartridges

should be used.[6]

Operational Plan: Step-by-Step Handling Protocol
Proper handling from receipt to disposal is crucial for safety and for maintaining the integrity of

the compound.
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Preparation: Before handling, ensure that a risk assessment has been conducted.[7] All

personnel must be trained on the specific hazards and handling procedures for this

compound. The work area should be clean and uncluttered.[8]

Storage: Store Methyl 1-aminocyclohexane-1-carboxylate in a cool, dry, and well-

ventilated area away from incompatible materials such as strong acids, acid chlorides, acid

anhydrides, and oxidizing agents.[5][7] The container should be tightly sealed and clearly

labeled.[7]

Handling:

Always wear the appropriate PPE as detailed in the table above.

Conduct all manipulations of the compound within a certified chemical fume hood to

minimize inhalation exposure.[3]

Avoid direct contact with the skin, eyes, and clothing.[9]

Use mechanical pipetting aids; never use mouth suction.[10]

Grounding and bonding of containers and receiving equipment may be necessary to

prevent static discharge.[11]

In Case of a Spill:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable,

closed container for disposal.[12]

Do not allow the chemical to enter drains.[5]

First Aid Measures:
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If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[5]

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.[5]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[5]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.[5]

Disposal Plan
All waste containing Methyl 1-aminocyclohexane-1-carboxylate must be treated as

hazardous waste.

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[5] Do not pour down the drain.

Contaminated Materials: Any materials that have come into contact with the chemical, such

as gloves, absorbent pads, and pipette tips, must be collected in a designated, sealed, and

labeled hazardous waste container for disposal.[3]

Containers: Dispose of the container as unused product.[5]

Consult with your institution's environmental health and safety department for specific disposal

guidelines to ensure compliance with local, state, and federal regulations.[13]

Workflow for Handling Methyl 1-aminocyclohexane-
1-carboxylate
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Caption: Workflow for the safe handling of Methyl 1-aminocyclohexane-1-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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